Cas no 2172021-79-1 (2-[(4-Ethyl-4-methylpiperidin-1-yl)sulfonyl]-1-phenylethan-1-amine)

• Product Name: 2-[(4-Ethyl-4-methylpiperidin-1-yl)sulfonyl]-1-phenylethan-1-amine
• CAS No: 2172021-79-1
• MF: C₁₆H₂₆N₂O₂S
• MW: 310.454843044281
• CID: 6585733
• PubChem ID: 165964005
• Update Time: 2025-06-18

2-[(4-Ethyl-4-methylpiperidin-1-yl)sulfonyl]-1-phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1283585
• 2172021-79-1
• 2-[(4-ethyl-4-methylpiperidin-1-yl)sulfonyl]-1-phenylethan-1-amine
• 2-[(4-Ethyl-4-methylpiperidin-1-yl)sulfonyl]-1-phenylethan-1-amine

• Inchi： 1S/C16H26N2O2S/c1-3-16(2)9-11-18(12-10-16)21(19,20)13-15(17)14-7-5-4-6-8-14/h4-8,15H,3,9-13,17H2,1-2H3
• InChI Key： MAQBUZONRXJWMD-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC=CC=1)N)(N1CCC(C)(CC)CC1)(=O)=O

Computed Properties

• Exact Mass: 310.17149925g/mol
• Monoisotopic Mass: 310.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-[(4-Ethyl-4-methylpiperidin-1-yl)sulfonyl]-1-phenylethan-1-amine

Introduction to 2-[(4-Ethyl-4-methylpiperidin-1-yl)sulfonyl]-1-phenylethan-1-amine (CAS No. 2172021-79-1)

2-[(4-Ethyl-4-methylpiperidin-1-yl)sulfonyl]-1-phenylethan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the chemical identifier CAS No. 2172021-79-1, belongs to a class of molecules that exhibit promising properties for further development in medicinal applications. The presence of a sulfonyl group linked to a piperidine ring and an amine substituent on an ethylbenzene backbone suggests a multifaceted interaction with biological targets, making it a subject of interest for researchers exploring novel therapeutic agents.

The structural composition of 2-[(4-Ethyl-4-methylpiperidin-1-yl)sulfonyl]-1-phenylethan-1-amine is characterized by its complex arrangement of functional groups. The sulfonyl group (-SO₂-) is a well-known pharmacophore that enhances the solubility and bioavailability of many pharmaceutical compounds. Its attachment to the piperidine ring (C₅H₁₁N), which is a common scaffold in many bioactive molecules, further contributes to the compound's potential interactions with biological systems. The amine group (-NH₂) on the ethylbenzene side chain adds another layer of complexity, allowing for hydrogen bonding and possible coordination with metal ions or other biomolecules.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. Compounds like 2-[(4-Ethyl-4-methylpiperidin-1-yl)sulfonyl]-1-phenylethan-1-amine are being investigated for their potential roles in treating various diseases, including neurological disorders, inflammatory conditions, and infectious diseases. The unique combination of structural elements in this compound makes it a promising candidate for further exploration in drug discovery.

One of the most intriguing aspects of 2-(4-Ethyl(4-methylpiperidin(1)yl)sulfonyl)-1 phenylethan(1)amine is its potential as a modulator of enzyme activity. Enzymes are critical biological catalysts that play essential roles in numerous metabolic pathways. By designing molecules that can interact with specific enzymes, researchers aim to develop drugs that can either enhance or inhibit these enzymatic activities. The presence of both the sulfonyl group and the amine moiety in CAS No. 2172021(79)-81 suggests that this compound may have the ability to bind to enzyme active sites, thereby modulating their function.

Furthermore, the sulfonyl group has been extensively studied for its ability to enhance binding affinity and selectivity when interacting with biological targets. This property has led to the development of several successful drugs that utilize sulfonyl-containing structures. For instance, sulfonylureas are widely used as antidiabetic medications due to their ability to stimulate insulin secretion from pancreatic beta cells. Similarly, sulfonamides have been used as antibiotics due to their inhibitory effects on bacterial enzymes.

The amine group in 2-(4-Ethyl(4-methylpiperidin(1)yl)sulfonyl)-N-(phenyl)methanamine (CAS No. 21720217(81)-79) also plays a crucial role in determining its biological activity. Amines are known to participate in hydrogen bonding interactions, which can significantly influence the binding affinity and specificity of a molecule towards its target. Additionally, amine-containing compounds often exhibit good solubility in water, which is an important factor for drug bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like CAS No 21720217(81)-79 with greater accuracy before conducting expensive experimental trials. These computational methods utilize algorithms and machine learning models trained on large datasets of known bioactive compounds to predict how new molecules might interact with biological targets. By leveraging these tools, researchers can prioritize compounds for further investigation based on their predicted efficacy and selectivity.

The synthesis of complex organic compounds such as 2-(4-Ethyl(4-methylpiperidin(1)yl)sulfonyl)-N-(phenyl)methanamine (CAS No 21720217(81)-79) requires meticulous planning and expertise in organic synthesis techniques. Modern synthetic strategies often involve multi-step reactions that require precise control over reaction conditions to ensure high yields and purity of the final product. Advances in synthetic methodologies have made it possible to construct complex molecular architectures more efficiently than ever before.

In conclusion,2-(4-Ethyl(4-methyl-piperidin(1) ylsulfonyl)-N-(pheny l)methanamin e (CAS No 21720217(81)-79) represents an exciting avenue for pharmaceutical research due to its unique structural features and potential biological activities . Its combination o f functional groups positions it as a promising candidate f or further development into novel therapeutic agents . As research continues t o uncover new applications f or this c ompound , i t holds significant promise f or contributing t o advancements i n medicine . p >